Cas no 2839143-69-8 (3-Chloro-4-(morpholin-4-yl)aniline dihydrochloride)

• Product Name: 3-Chloro-4-(morpholin-4-yl)aniline dihydrochloride
• CAS No: 2839143-69-8
• MF: C₁₀H₁₅Cl₃N₂O
• MW: 285.597899675369
• CID: 6348491
• PubChem ID: 165892282
• Update Time: 2025-06-09

3-Chloro-4-(morpholin-4-yl)aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-morpholin-4-ylaniline;dihydrochloride
• 3-chloro-4-(morpholin-4-yl)aniline dihydrochloride
• EN300-39675914
• 2839143-69-8
• 3-Chloro-4-(morpholin-4-yl)aniline dihydrochloride

• Inchi： 1S/C10H13ClN2O.2ClH/c11-9-7-8(12)1-2-10(9)13-3-5-14-6-4-13;;/h1-2,7H,3-6,12H2;2*1H
• InChI Key： NJPPUDNBCWLASH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1CCOCC1)N.Cl.Cl

Computed Properties

• Exact Mass: 284.024996g/mol
• Monoisotopic Mass: 284.024996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5Ų

Additional information on 3-Chloro-4-(morpholin-4-yl)aniline dihydrochloride

Comprehensive Overview of 3-Chloro-4-(morpholin-4-yl)aniline dihydrochloride (CAS No. 2839143-69-8)

3-Chloro-4-(morpholin-4-yl)aniline dihydrochloride (CAS No. 2839143-69-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its morpholine and aniline functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features make it a valuable building block in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents.

The growing interest in 3-Chloro-4-(morpholin-4-yl)aniline dihydrochloride is driven by its potential applications in drug discovery. Researchers are increasingly exploring its role in targeting specific enzymatic pathways, which aligns with the current trend of personalized medicine and precision therapeutics. The compound's dihydrochloride salt form enhances its solubility, making it more suitable for biological studies and formulation development. This property is particularly relevant in the context of high-throughput screening and drug delivery systems, where solubility is a critical factor.

In addition to its pharmaceutical applications, 3-Chloro-4-(morpholin-4-yl)aniline dihydrochloride is also studied for its chemical reactivity. The presence of both chloro and morpholine substituents on the aromatic ring allows for diverse chemical transformations, enabling the synthesis of a wide range of derivatives. This versatility is highly valued in synthetic chemistry, especially in the design of small-molecule libraries for drug discovery. Recent advancements in catalysis and green chemistry have further highlighted the importance of such intermediates in sustainable synthetic routes.

The compound's relevance extends to the field of chemical biology, where it is used as a probe to study protein-ligand interactions. With the rise of AI-driven drug design and computational chemistry, 3-Chloro-4-(morpholin-4-yl)aniline dihydrochloride has become a subject of interest for in silico modeling and virtual screening. Researchers are leveraging machine learning algorithms to predict its binding affinity and optimize its structure for enhanced bioactivity. This intersection of chemistry and technology reflects the evolving landscape of modern research.

Quality control and analytical characterization of 3-Chloro-4-(morpholin-4-yl)aniline dihydrochloride are critical for ensuring its reproducibility and efficacy in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are essential for meeting the stringent requirements of regulatory agencies and maintaining the standards of good laboratory practices (GLP). The compound's stability under various conditions is also a key consideration for long-term storage and handling.

As the demand for novel chemical entities continues to grow, 3-Chloro-4-(morpholin-4-yl)aniline dihydrochloride remains a focal point for innovation. Its integration into combinatorial chemistry and fragment-based drug design underscores its potential to address unmet medical needs. The compound's role in advancing targeted therapies and biomarker discovery further solidifies its position in the scientific community. Future research will likely explore its applications in emerging fields such as immuno-oncology and neurodegenerative diseases.

In summary, 3-Chloro-4-(morpholin-4-yl)aniline dihydrochloride (CAS No. 2839143-69-8) is a multifaceted compound with broad implications in pharmaceutical and chemical research. Its structural versatility, combined with its potential therapeutic applications, makes it a valuable asset in the pursuit of scientific and medical breakthroughs. As research methodologies continue to evolve, this compound will undoubtedly play a pivotal role in shaping the future of drug discovery and development.